![molecular formula C5H8N2O3 B2995554 3,4-Bis(hydroxyimino)pentan-2-one CAS No. 1086263-70-8](/img/structure/B2995554.png)
3,4-Bis(hydroxyimino)pentan-2-one
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Description
3,4-Bis(hydroxyimino)pentan-2-one is a chemical compound with the molecular formula C5H8N2O3 . It is a derivative of pentane-2,4-dione .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 144.13 . Other specific properties like melting point, boiling point, and density are not detailed in the available resources .Scientific Research Applications
Organic Synthesis and Catalysis
- Synthesis of Complex Compounds : The compound 2,4-bis[(2,6-diisopropylphenyl)imino]-3-methylpentan-3-ol was synthesized from 2,4-bis(2,6-diisopropylphenylimino)pentan-3-one, showcasing chemoselective addition to the C=O bond, a process valuable for organic synthesis (Wenting Sun et al., 2018).
- Catalysis : Palladium(II) chelate complexes derived from 3-hydroxyiminopentane-2,4-dione and related complexes have been investigated, highlighting their potential as catalysts in chemical reactions (D. A. White, 1971).
Material Science
- Cathode Material for Batteries : Naphthalene diimide-ethylene conjugated copolymer, synthesized through a method involving 2,6-dibromo-N,N'-bis(2-ethylhexyl)-1,4,5,8-naphthalene diimide, demonstrated significant potential as a cathode material for lithium-ion batteries, showing excellent stability and capacity retention (Huicong Zhang et al., 2017).
Environmental Remediation
- Biodegradation of Environmental Pollutants : The enzyme laccase from Fusarium incarnatum UC-14 showed the capability to degrade Bisphenol A, a notorious environmental pollutant, using a reverse micelles system. This study underscores the potential of enzyme-based systems for the bioremediation of phenolic pollutants in non-aqueous environments (Urvish Chhaya & A. Gupte, 2013).
properties
IUPAC Name |
(3Z,4E)-3,4-bis(hydroxyimino)pentan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O3/c1-3(6-9)5(7-10)4(2)8/h9-10H,1-2H3/b6-3+,7-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIHSWVRROHJBFU-MZECIPTHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C(=NO)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C(=N/O)/C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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